Cas no 1932585-72-2 (rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis)

• Product Name: rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis
• CAS No: 1932585-72-2
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD29764271
• CID: 5246921
• PubChem ID: 121553729
• Update Time: 2025-07-15

rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 4-ethyl-2,4-dihydro-5-[(2R,3S)-tetrahydro-3-methyl-2-furanyl]-
• rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis

• MDL： MFCD29764271
• Inchi： 1S/C9H15N3O2/c1-3-12-8(10-11-9(12)13)7-6(2)4-5-14-7/h6-7H,3-5H2,1-2H3,(H,11,13)/t6-,7+/m0/s1
• InChI Key： KZFNZWATQVTETG-NKWVEPMBSA-N
• SMILES： N1=C([C@H]2[C@@H](C)CCO2)N(CC)C(=O)N1

Additional information on rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis

Recent Advances in the Study of rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis (CAS: 1932585-72-2)

The compound rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis (CAS: 1932585-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolone and oxolane moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a stereoselective synthesis method that significantly improves the yield and purity of the cis-isomer, which is crucial for its biological activity. The optimized synthetic protocol involves a multi-step reaction sequence, starting from readily available precursors, and employs asymmetric catalysis to achieve high enantiomeric excess. This breakthrough has facilitated larger-scale production, enabling more comprehensive preclinical evaluations.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, preliminary data indicate that the compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, further expanding its therapeutic applicability.

Pharmacokinetic studies have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate favorable oral bioavailability and moderate plasma protein binding, which are desirable characteristics for drug development. However, challenges remain in optimizing its metabolic stability, as the compound undergoes rapid hepatic clearance in certain animal models. Current research efforts are directed at structural modifications to enhance its metabolic resistance while retaining its biological efficacy.

In conclusion, rac-4-ethyl-3-(2R,3S)-3-methyloxolan-2-yl-4,5-dihydro-1H-1,2,4-triazol-5-one, cis represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on detailed mechanistic investigations, toxicity profiling, and clinical translation to fully realize its therapeutic potential.